BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Roxibolone (BR-906)
Administration in Rodent Models

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |
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CAS No.: 60023-92-9
Cat. No.: B1679588
- 7

Introduction & Rationale

Roxibolone (BR-906) is a synthetic steroid with a unique pharmacological profile that
distinguishes it from classical anabolic-androgenic steroids (AAS). Chemically defined as
113,17B-dihydroxy-17a-methyl-3-oxoandrosta-1,4-diene-2-carboxylic acid, it possesses a C2-
carboxylic acid group, a structural rarity in steroid chemistry.

Scientific Rationale for Use: Unlike traditional AAS that primarily target the Androgen Receptor
(AR) to drive hypertrophy, Roxibolone is characterized by a "dissociated” mechanism.[1] It
exhibits potent anti-catabolic activity—specifically counteracting glucocorticoid-induced muscle
wasting—without binding to the Glucocorticoid Receptor (GR). This suggests a mechanism
involving either downstream interference with catabolic signaling (e.g., FOXO pathway) or
inhibition of glucocorticoid-activating enzymes (e.g., 113-HSD1).

This application note provides a standardized framework for evaluating Roxibolone in rodent
models, focusing on its utility in treating sarcopenia, cachexia, and corticosteroid-induced
myopathy.

Chemical Properties & Formulation Strategy

Roxibolone's C2-carboxylic acid moiety alters its solubility profile compared to neutral steroids
like testosterone. This allows for two distinct formulation strategies.
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Formulation A: Lipid-Based (Standard Depot)

Best for: Subcutaneous (SC) or Intramuscular (IM) injection; sustained release.
e Vehicle: Sesame Oil (or Corn Oil) + Benzyl Alcohol.

¢ Solubility: Moderate. The carboxylic acid may reduce oil solubility compared to esters;
micronization is recommended.

e Preparation:

[¢]

Weigh Roxibolone powder.

Dissolve in a small volume of Benzyl Alcohol (5% v/v of final volume) to act as a co-

[¢]

solvent and preservative.

Add Sesame Oil to volume.

[¢]

o

Vortex and sonicate at 40°C for 30 minutes until clear or uniformly suspended.

o

Sterilize via 0.22 um syringe filter (if fully dissolved) or prepare aseptically (if suspension).

Formulation B: Aqueous Salt (Rapid Acting)

Best for: Oral gavage (PO) or Intravenous (1V) bolus.
o Concept: The C2-carboxylic acid can be deprotonated to form a water-soluble sodium salt.
e Vehicle: Phosphate Buffered Saline (PBS), pH adjusted to 7.4-8.0.

e Preparation:

o

Suspend Roxibolone in sterile water.

[¢]

Add equimolar NaOH (0.1 M) dropwise while monitoring pH.

[¢]

Once dissolved (salt formation), adjust final volume with PBS.

o

Warning: Aqueous solutions of steroid salts may be less stable; prepare fresh daily.
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Experimental Dosing Regimens

Dosing must be calibrated to the specific metabolic rate of the rodent model (Rat vs. Mouse).

The following ranges are derived from comparative potency data of related 1,4-diene anabolic

steroids.

Table 1: Recommended Dose Ranges

Effective .
. Low Dose . High Dose
Species Route Anabolic . Frequency
(Threshold) (Maximal)
Dose
2.0-5.0 ,
Rat SC/IM 0.5 mg/kg 10.0 mg/kg Daily (QD)
mg/kg
Rat Oral 2.0 mg/kg 10.0 mg/kg 25.0 mg/kg Daily (QD)
5.0-10.0
Mouse SC/IM 1.0 mg/kg 20.0 mg/kg Daily (QD)
mg/kg

Note on Prodrugs: If using Decylroxibolone (BR-917), the decyl ester prodrug, dosing

frequency can be reduced to once every 3-5 days due to the depot effect created by the ester

chain.

Protocol 1: The "Glucocorticoid Rescue" Model

This is the gold-standard assay for Roxibolone, testing its ability to prevent muscle atrophy

induced by Dexamethasone (DEX) without interfering with DEX's anti-inflammatory properties.

Mechanistic Logic

Glucocorticoids (DEX) induce muscle atrophy via the ubiquitin-proteasome pathway (Atrogin-

1/MuRF1). Roxibolone blocks this catabolism. The experiment must demonstrate that

Roxibolone preserves muscle mass despite the presence of DEX.
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Workflow Diagram

Analysis Phase (Day 15)
Induction Phase (Days 1-14)
Endpoints:
Dexamethasone Roxibolone 1. Levator Ani Weight
(Catabolic Stimulus) (Anabolic Rescue) 2. Gastrocnemius Weight
0.5 mg/kg IP 5.0 mg/kg SC Prevents Atrophy 3. MuRF1/Atrogin-1 mRNA

Induces Atrophy
Vehicle Control Necropsy & Tissue Harvest

Click to download full resolution via product page

Caption: Experimental workflow for assessing Roxibolone's anti-catabolic efficacy against
Dexamethasone-induced myopathy.

Step-by-Step Procedure

e Acclimatization: House male Wistar rats (200-250g) for 7 days.

e Grouping (n=8/group):

[¢]

Group A: Vehicle Control (Oil SC + Saline IP).

[¢]

Group B: DEX Control (Dexamethasone 0.5 mg/kg IP daily).

[e]

Group C: DEX + Roxibolone Low (0.5 mg/kg SC).

o

Group D: DEX + Roxibolone High (5.0 mg/kg SC).

o Administration: Administer Roxibolone (SC) 1 hour prior to Dexamethasone (IP) to ensure
high circulating levels during the catabolic spike.

e Monitoring: Daily body weight and food intake (pair-feeding recommended to rule out
appetite effects).

e Termination: On Day 15, euthanize via CO2 asphyxiation.
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o Tissue Collection: Dissect and weigh the Levator ani (highly androgen-sensitive),
Gastrocnemius (mixed fiber), and Soleus (oxidative).

o Biomarkers: Measure serum Urea Nitrogen (BUN) as a proxy for protein catabolism (lower
BUN = positive nitrogen balance).

Protocol 2: The Hershberger Assay (Selectivity)

To validate Roxibolone as an Anabolic-Androgenic Steroid (AAS) with a favorable safety
profile, you must determine its Myotrophic-Androgenic Index.

Logic

The Hershberger assay uses castrated immature rats.

e Anabolic Endpoint: Growth of the Levator ani muscle.

e Androgenic Endpoint: Growth of the Ventral Prostate and Seminal Vesicles.[2]

e Goal: High growth of Levator ani with minimal growth of Prostate = High Selectivity (Ideal).

Workflow Diagram
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Caption: The Hershberger Assay logic.[3] Roxibolone is evaluated for its ability to selectively
stimulate muscle (LAVC) over prostate tissue.

Procedure

Subjects: Male Wistar rats, castrated at 6 weeks of age.

Recovery: Allow 7 days for regression of androgen-dependent tissues.

Dosing: Administer Roxibolone daily for 10 days.

o Include a Testosterone Propionate (TP) positive control group (0.4 mg/kg SC).

Necropsy: On Day 11, weigh the Ventral Prostate (VP), Seminal Vesicles (SV), and Levator
Ani/Bulbocavernosus (LABC) complex.
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» Calculation:
o Anabolic Activity = (LABC weight treated - LABC weight vehicle)
o Androgenic Activity = (VP weight treated - VP weight vehicle)
o Ratio: Calculate the ratio relative to the TP control.
Safety & Toxicology Considerations
When administering Roxibolone, monitor for specific steroid-related toxicities:
o Hepatotoxicity: As a 17a-methylated steroid, Roxibolone carries a risk of cholestasis.
o Monitor: Serum ALT, AST, and Alkaline Phosphatase.
o Necropsy: Weigh liver; check for macroscopic pallor or enlargement.
o HPA Axis Suppression:

o Monitor: Adrenal gland weight.[4][5] Atrophy indicates suppression of endogenous
ACTH/Corticosterone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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